Cas no 2171785-98-9 (4-(but-3-yn-1-yl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(but-3-yn-1-yl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171785-98-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6015340
• PubChem ID: 165513027
• Update Time: 2025-11-06

4-(but-3-yn-1-yl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(but-3-yn-1-yl)(ethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1533323
• 2171785-98-9

• Inchi： 1S/C26H28N2O5/c1-3-5-16-28(4-2)25(31)23(14-15-24(29)30)27-26(32)33-17-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h1,6-13,22-23H,4-5,14-17H2,2H3,(H,27,32)(H,29,30)
• InChI Key： JCOXYWVENSMAAQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)CCC#C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(but-3-yn-1-yl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(but-3-yn-1-yl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171785-98-9)

The compound 4-(but-3-yn-1-yl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171785-98-9, represents a sophisticated molecule with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, including an alkyne moiety, a carbamoyl group, and a fluorenyl methoxycarbonyl (Fmoc) protected amino group, which collectively contribute to its versatile reactivity and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds in drug discovery. The presence of the but-3-yn-1-yl substituent in this molecule introduces a reactive triple bond that can be utilized for further functionalization, enabling the synthesis of derivatives with tailored properties. This feature is particularly valuable in the development of protease inhibitors, where alkyne-based strategies have been employed to enhance binding affinity and specificity.

The carbamoyl group in the molecular structure serves as a key pharmacophore, often involved in hydrogen bonding interactions with biological targets. In the context of this compound, the carbamoyl moiety is linked to an ethyl group, which can influence the solubility and metabolic stability of the molecule. Such structural elements are frequently explored in the design of kinase inhibitors and other enzyme-targeted therapeutics.

One of the most intriguing aspects of this compound is the incorporation of a fluorenyl methoxycarbonyl (Fmoc) protected amino group. The Fmoc group is widely used in peptide synthesis due to its stability under basic conditions and ease of removal, making it an excellent choice for protecting amino functions during multi-step organic synthesis. In this context, the Fmoc group is attached to a butanoic acid backbone, which suggests potential applications in peptidomimetic chemistry or as a precursor for more complex bioactive molecules.

Current research in the field of drug discovery increasingly emphasizes the development of molecules that can modulate multiple biological pathways simultaneously. The unique combination of functional groups in 4-(but-3-yn-1-yl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid positions it as a promising candidate for such applications. For instance, studies have shown that alkyne-containing compounds can exhibit dual inhibition of various enzymes by engaging multiple binding pockets or by undergoing post-synthetic modifications to alter their pharmacological profile.

The 9H-fluoren-9-yl moiety adds another layer of complexity to this molecule, providing a rigid aromatic system that can enhance binding interactions through π-stacking or hydrophobic effects. This structural feature is particularly relevant in the design of small-molecule inhibitors targeting transmembrane proteins, where aromatic residues play a crucial role in substrate recognition and binding.

In terms of synthetic methodologies, this compound exemplifies the growing sophistication of modern organic synthesis. The integration of multiple functional groups into a single molecular framework requires careful planning and execution to ensure optimal yield and purity. Recent developments in transition-metal-catalyzed reactions, such as copper-catalyzed alkyne azide cycloadditions or palladium-catalyzed cross-coupling reactions, have made it possible to construct complex molecules with high precision and efficiency.

The potential applications of 4-(but-3-yn-1-yl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid extend beyond traditional drug discovery. Its structural features make it an attractive scaffold for materials science applications, particularly in the development of luminescent probes or organic semiconductors. The combination of fluorine-containing groups and conjugated systems can lead to novel optoelectronic materials with enhanced performance characteristics.

From a computational chemistry perspective, this molecule offers an excellent case study for developing predictive models for biological activity. The presence of multiple pharmacophores allows researchers to explore structure/activity relationships across different target classes. Advanced computational techniques, such as molecular dynamics simulations or quantum mechanical calculations, can provide insights into how subtle changes in the molecular structure influence binding affinity and specificity.

The role of CAS number 2171785-98-9 as a unique identifier underscores the importance of standardized nomenclature in chemical research. Accurate identification ensures that researchers worldwide can access and share data reliably, fostering collaboration and accelerating scientific progress. As more compounds are synthesized and characterized, databases like those maintained by Chemical Abstracts Service become increasingly critical for organizing and retrieving information efficiently.

In conclusion,4-(but-3-yln)-(ethyl)-carbamoyl -4 -({(9H-fluoren - 9 - ylmethoxycarbony l})amino ) butanoic acid represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules with broad therapeutic potential. Its unique combination of functional groups makes it suitable for diverse applications ranging from drug discovery to materials science. As research continues to uncover new ways to exploit its chemical versatility,this compound is poised to play an important role in advancing both academic research and industrial innovation.